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Compound of Interest

Compound Name: 2-Acetylbenzoic acid

Cat. No.: B015094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental

protocols, and safety information for 2-Acetylbenzoic acid, a versatile intermediate in the

pharmaceutical, cosmetic, and agrochemical industries.

Physicochemical Properties
2-Acetylbenzoic acid is a light yellow to light orange crystalline powder. Its key

physicochemical properties are summarized in the tables below for easy reference and

comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₉H₈O₃ [1][2]

Molecular Weight 164.16 g/mol [2]

Appearance
Light yellow to light orange

crystalline powder
[3]

Melting Point 115-118 °C [4]

Boiling Point 251.61 °C (rough estimate) [3]

Density 1.2 ± 0.1 g/cm³ [5]

Flash Point 161.0 ± 19.7 °C [5]

Vapor Pressure 0.03 hPa (at 25 °C)

Table 2: Solubility and Partition Coefficients

Property Value Source(s)

Water Solubility Slightly soluble [2][3]

Solubility in Organic Solvents

Soluble in Dichloromethane,

Ethyl Acetate, Chloroform,

DMSO, Acetone

[2][3]

pKa 4.13 (at 25 °C) [3]

LogP 0.8 [6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Acetylbenzoic
acid.

Table 3: Key Spectroscopic Data
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Spectrum Type Key Peaks/Signals Source(s)

¹H NMR
A spectrum is available from

Sigma-Aldrich.
[6]

¹³C NMR
A spectrum is available from

Sigma-Aldrich.
[6]

Infrared (IR)

Strong broad bands at 3264

cm⁻¹ (O-H stretching).

Absorption bands for C=O

stretching occur in the range of

1750-1600 cm⁻¹. A vapor

phase IR spectrum is available

from NIST.

[7][8]

Mass Spectrometry (MS)
Mass spectrum (electron

ionization) is available.
[1][9]

Experimental Protocols
Synthesis of 2-Acetylbenzoic Acid
A documented method for the synthesis of 2-acetylbenzoic acid involves the reaction of

phthalic anhydride with malonic acid.[10] While the full detailed protocol from this specific

source is part of a larger patent, a general representation of this type of reaction is the Perkin

reaction, which can be adapted for this synthesis.

General Protocol (Conceptual):

Reactant Preparation: Phthalic anhydride and malonic acid are mixed in a suitable solvent,

often with a basic catalyst like triethylamine or pyridine.

Reaction: The mixture is heated to reflux for several hours. The reaction proceeds through a

condensation mechanism.

Hydrolysis: The intermediate product is then hydrolyzed, typically with an acid, to yield 2-
acetylbenzoic acid.
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Workup and Purification: The product is extracted from the reaction mixture using an

appropriate solvent and purified, for example, by recrystallization.

A workflow for a typical synthesis and purification process is visualized below.

Synthesis

Purification

Phthalic Anhydride + Malonic Acid

Reflux with Catalyst

Acid Hydrolysis

Solvent Extraction

Crude Product

Recrystallization

Drying

final_product

Purified 2-Acetylbenzoic Acid
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Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 2-Acetylbenzoic acid.

Purification
A common method for the purification of 2-Acetylbenzoic acid is recrystallization.[3]

Protocol for Recrystallization:

Dissolution: Dissolve the crude 2-Acetylbenzoic acid in a minimum amount of a suitable hot

solvent mixture, such as benzene and water.

Cooling: Allow the solution to cool slowly to room temperature, and then potentially in an ice

bath, to induce crystallization.

Filtration: Collect the crystals by filtration, for example, using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold solvent to remove any remaining

impurities.

Drying: Dry the purified crystals under vacuum.

Reactivity and Stability
2-Acetylbenzoic acid is stable under normal storage conditions.[5][11] It is incompatible with

strong oxidizing agents.[11] Hazardous decomposition products include carbon monoxide and

carbon dioxide.[11] Hazardous polymerization does not occur.[11]

Safety Information
Table 4: GHS Hazard Statements
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Hazard Code Description Source(s)

H315 Causes skin irritation [5][6]

H319 Causes serious eye irritation [6]

H335 May cause respiratory irritation [6]

Precautionary Statements:

Users should handle 2-Acetylbenzoic acid in a well-ventilated area and wear appropriate

personal protective equipment, including gloves and eye protection.[12] Avoid breathing dust

and prevent contact with skin and eyes.[13]

Biological Activity and Applications in Drug
Development
2-Acetylbenzoic acid serves as an important intermediate in the synthesis of various

pharmaceuticals.[14] It has been investigated for its effects on platelet function. One study

indicated that at high concentrations, it can inhibit the second phase of ADP-induced

aggregation in human platelets. However, at lower concentrations, it was found to potentially

potentiate aggregation. This suggests a complex dose-dependent effect on platelet activity.

The role of 2-Acetylbenzoic acid in drug development is primarily as a building block for more

complex molecules.[14] Its chemical structure, featuring both a carboxylic acid and a ketone

group, allows for a variety of chemical modifications to produce derivatives with desired

therapeutic properties.

The interaction of 2-Acetylbenzoic acid with platelet aggregation suggests a potential, though

not fully elucidated, interaction with signaling pathways involved in hemostasis and thrombosis.

A simplified conceptual diagram illustrating this is provided below.
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Caption: Conceptual diagram of 2-Acetylbenzoic acid's influence on platelet aggregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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